Cas no 909784-77-6 (5-(1-Propyn-1-yl)-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: 5-(1-Propyn-1-yl)-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 909784-77-6
• MF: C₁₄H₁₆N₄O₄
• MW: 304.301242828369
• CID: 6968161
• PubChem ID: 102381544
• Update Time: 2025-08-13

5-(1-Propyn-1-yl)-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-Propyn-1-yl)-7-
• A-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 909784-77-6
• 5-(1-Propyn-1-yl)-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C14H16N4O4/c1-2-3-7-4-18(13-9(7)12(15)16-6-17-13)14-11(21)10(20)8(5-19)22-14/h4,6,8,10-11,14,19-21H,5H2,1H3,(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
• InChI Key： LWJAFSORWVWWSU-IDTAVKCVSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C#CC)C2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 304.11715500Da
• Monoisotopic Mass: 304.11715500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 127Ų